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Compound of Interest

Compound Name: 1,5-Dibromoanthraquinone

Cat. No.: B1269914

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,5-Dibromoanthraquinone (CAS 602-77-7). It includes available data on its
characteristics, synthesis, and safety considerations, presented in a format tailored for scientific
and research applications.

Chemical and Physical Properties

1,5-Dibromoanthraquinone is an organic compound with the molecular formula C14HeBr20x-.
[1] It presents as an orange to brown crystalline powder.[2] This compound belongs to the
family of anthraquinones, which are derivatives of anthracene. The core structure features an
anthracene backbone with two bromine substituents at the 1 and 5 positions and quinone
carbonyl groups at positions 9 and 10.[3]

Table 1: Physical and Chemical Properties of 1,5-Dibromoanthraquinone
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Property Value Source(s)
CAS Number 602-77-7 [1]
Molecular Formula C14HeBr202 [1]
Molecular Weight 366.01 g/mol [2]
Orange to Brown powder to
Appearance (2]
crystal
Melting Point 292 °C [4]
Boiling Point 491.8 £ 45.0 °C (Predicted) [5]
Density 1.911 + 0.06 g/cm3 (Predicted) [5]
Generally limited in non-polar
Solubility solvents, may dissolve in polar  [3]
organic solvents.
XLogP3-AA 4.2 [1]

Synthesis and Purification

Detailed experimental protocols for the synthesis of 1,5-Dibromoanthraquinone are not

readily available in the public domain. However, general methods for the synthesis of

anthraquinone derivatives often involve electrophilic substitution reactions on the

anthraquinone core. The bromination of anthraquinone or its derivatives would be a logical

synthetic route.

Purification

Recrystallization is a common method for the purification of solid organic compounds like 1,5-

Dibromoanthraquinone. The choice of solvent is crucial and should be determined

experimentally. A suitable solvent would be one in which the compound is sparingly soluble at

room temperature but highly soluble at elevated temperatures.

General Recrystallization Protocol:

e Solvent Selection: Test a range of solvents to find an appropriate one or a solvent pair.
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» Dissolution: Dissolve the crude 1,5-Dibromoanthraquinone in a minimal amount of the hot
solvent to form a saturated solution.

e Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution by
gravity.

o Crystallization: Allow the solution to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

« |solation: Collect the purified crystals by vacuum filtration.

e Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Spectral Data

While specific experimental spectra for 1,5-Dibromoanthraquinone are not widely published,
some databases indicate the existence of spectral data. For instance, a 13C NMR spectrum is
referenced in PubChem.[1] Researchers requiring detailed spectral analysis would likely need
to acquire this data experimentally.

Biological Activity and Drug Development Potential

Currently, there is a lack of specific information in the public domain regarding the biological
activity, signaling pathways, or direct applications in drug development for 1,5-
Dibromoanthraquinone. However, the broader class of anthraquinone derivatives has been
the subject of extensive research for their potential therapeutic properties.

Many anthraquinone derivatives have demonstrated a range of biological activities, including:

o Anticancer Activity: Some anthraquinones exhibit cytotoxic effects against various cancer cell
lines.[6] The proposed mechanisms often involve the induction of apoptosis.

e Enzyme Inhibition: Certain anthraquinones have been identified as inhibitors of various
enzymes.

o Antimicrobial Properties: The anthraquinone scaffold is found in some natural products with
antimicrobial activity.
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It is plausible that 1,5-Dibromoanthraquinone could exhibit similar biological activities, and it
may serve as a valuable scaffold for the synthesis of novel therapeutic agents. Further
research is required to explore its potential in this area.

Experimental Workflow for Biological Screening:

The following diagram illustrates a general workflow for the initial biological screening of a
compound like 1,5-Dibromoanthraquinone.
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A general workflow for the biological evaluation of 1,5-Dibromoanthraquinone.

Safety and Handling

Specific safety data for 1,5-Dibromoanthraquinone is limited. However, based on the data for
related compounds such as 1-amino-2,4-dibromoanthraquinone and anthraquinone, the
following precautions should be taken:

» Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid generating dust.

o Storage: Store in a cool, dry place away from incompatible materials. Keep the container
tightly closed.
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» Toxicity: The toxicity of 1,5-Dibromoanthraquinone has not been fully characterized.
Assume the compound is harmful if swallowed, inhaled, or in contact with skin.

Logical Relationship for Safety Assessment:

The following diagram illustrates the logical flow for assessing the safety of a chemical
compound where specific data is lacking.
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(e.g., other dibromoanthraquinones,
anthraquinone)

1,5-Dibromoanthraquinone
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A logical diagram for preliminary safety assessment based on related compounds.

Conclusion

1,5-Dibromoanthraquinone is a halogenated aromatic compound with potential applications in
materials science and as a synthetic intermediate. While some of its physical properties have
been characterized, there is a notable lack of detailed experimental data, particularly
concerning its biological activities and specific, reproducible synthesis protocols. This guide
provides a summary of the currently available information and outlines general experimental
approaches for further investigation. Researchers are encouraged to perform their own detailed
characterization and safety assessments before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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